Cas no 37587-36-3 (3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one)

3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one structure
37587-36-3 structure
Product Name:3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
CAS No:37587-36-3
MF:C21H22N2O
MW:318.412185192108
CID:922429
PubChem ID:302306
Update Time:2025-04-19

3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
    • 9,9-dimethyl-6-phenyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
    • 3,3-dimethyl-11-phenyl-2
    • 3,3-Dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo(b,e)(1,4)diazepin-1-one
    • 3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo< b,e> < 1,4> diazepin-1-one
    • 3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydrodibenzo[b,e]-1,4-diazepin-1-one
    • NSC186217
    • Oprea1_003182
    • Oprea1_409964
    • Oprea1_527083
    • HMS1584F12
    • Enamine_003299
    • 37587-36-3
    • Cambridge id 5325930
    • Z56849241
    • AKOS022088566
    • NSC 186217
    • BDBM50485889
    • 3,3-dimethyl-11-phenyl-3,4,10,11-tetrahydro-2H-dibenzo[b,e][1,4]diazepin-1-ol
    • STK741937
    • AKOS005524429
    • HMS1403F21
    • NSC-186217
    • SCHEMBL13704121
    • AKOS000558745
    • STK868323
    • CHEMBL2180492
    • AJ-077/33270030
    • CBDivE_016161
    • Inchi: 1S/C21H22N2O/c1-21(2)12-17-19(18(24)13-21)20(14-8-4-3-5-9-14)23-16-11-7-6-10-15(16)22-17/h3-11,20,22-23H,12-13H2,1-2H3
    • InChI Key: INEXZJWRARALIA-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C3C=CC=CC=3)NC3C=CC=CC=3NC=2CC(C)(C)C1

Computed Properties

  • Exact Mass: 318.17336
  • Monoisotopic Mass: 318.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 5.18450

3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one Related Literature

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